Cas no 293767-21-2 (1-(pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-yl)propan-1-one)

• Product name: 1-(pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-yl)propan-1-one
• CAS No: 293767-21-2
• MF: C₁₂H₉NOS₂
• MW: 247.335960149765
• CID: 5417232

1-(pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-pyridin-4-yl-3-sulfanylidene-3-thiophen-2-ylpropan-1-one
• 1-(pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-yl)propan-1-one

• Inchi： 1S/C12H9NOS2/c14-10(9-3-5-13-6-4-9)8-11(15)12-2-1-7-16-12/h1-7H,8H2
• InChI Key： KEHHNCLTHVNALJ-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C(C([H])([H])C(C1C([H])=C([H])N=C([H])C=1[H])=O)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-yl)propan-1-one

1-(Pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-yl)propan-1-one: A Comprehensive Overview

The compound 1-(pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-yl)propan-1-one, identified by the CAS number 293767-21-2, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of organosulfur compounds, which have garnered significant attention in recent years due to their versatile properties and potential in various fields such as materials science, pharmacology, and catalysis. The molecule's structure features a pyridine ring, a thiophene moiety, and a sulfanylidene group, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure of this compound. Studies utilizing density functional theory (DFT) have revealed that the presence of the sulfanylidene group significantly influences the molecule's electronic properties. This insight has paved the way for its application in organic electronics, particularly in the development of novel semiconducting materials. The compound's ability to act as an electron-deficient acceptor has been exploited in designing advanced organic field-effect transistors (OFETs), where it exhibits promising charge transport characteristics.

In the realm of pharmacology, 1-(pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-yl)propan-1-one has shown potential as a lead compound for drug development. Its unique combination of heterocyclic rings and sulfur-based functionalities makes it an attractive candidate for targeting specific biological pathways. Recent in vitro studies have demonstrated its ability to modulate key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, its structural flexibility allows for easy modification, enabling researchers to explore various analogs with enhanced bioactivity.

The synthesis of this compound is typically achieved through a multi-step process involving nucleophilic aromatic substitution and thioether formation. Recent optimizations in synthetic protocols have improved the yield and purity of the product, making it more accessible for large-scale applications. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

From an environmental perspective, the stability and biodegradability of 1-(pyridin-4-yl)-3-sulfanylidene-3-(thiophen-2-y)lpropanone have been evaluated under various conditions. These studies indicate that the compound exhibits moderate persistence in aquatic environments, highlighting the need for responsible handling and disposal practices. Regulatory agencies have emphasized the importance of minimizing exposure during industrial processes to ensure environmental sustainability.

In conclusion, 1-(pyridin-4-y)l-3-sulfanylidene-3-(thiophen-2-y)lpropanone, with its distinctive chemical properties and wide-ranging applications, continues to be a focal point in contemporary chemical research. As advancements in computational modeling and synthetic methodologies unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.